3-(3-Fluoro-4-methylphenyl)phenylZinc bromide
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Description
3-(3-Fluoro-4-methylphenyl)phenylzinc bromide, 0.25 M in tetrahydrofuran (THF), is an organozinc reagent widely used in organic synthesis. This compound is particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura coupling, due to its ability to form carbon-carbon bonds efficiently.
Properties
Molecular Formula |
C13H10BrFZn |
|---|---|
Molecular Weight |
330.5 g/mol |
IUPAC Name |
bromozinc(1+);2-fluoro-1-methyl-4-phenylbenzene |
InChI |
InChI=1S/C13H10F.BrH.Zn/c1-10-7-8-12(9-13(10)14)11-5-3-2-4-6-11;;/h2-3,5-9H,1H3;1H;/q-1;;+2/p-1 |
InChI Key |
NBKLYEIRDAGPQH-UHFFFAOYSA-M |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CC=C[C-]=C2)F.[Zn+]Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(3-Fluoro-4-methylphenyl)phenylzinc bromide typically involves the reaction of 3-fluoro-4-methylbromobenzene with phenylzinc bromide in the presence of a catalyst. The reaction is carried out in tetrahydrofuran (THF) as the solvent, which stabilizes the organozinc compound and facilitates the reaction.
Industrial Production Methods
On an industrial scale, the production of 3-(3-Fluoro-4-methylphenyl)phenylzinc bromide follows similar synthetic routes but is optimized for large-scale operations. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.
Chemical Reactions Analysis
Types of Reactions
3-(3-Fluoro-4-methylphenyl)phenylzinc bromide primarily undergoes substitution reactions, particularly in cross-coupling processes. It can also participate in oxidative addition and transmetalation reactions.
Common Reagents and Conditions
Reagents: Palladium or nickel catalysts, bases such as potassium carbonate or sodium hydroxide.
Conditions: Typically carried out under inert atmosphere (argon or nitrogen) to prevent oxidation, at temperatures ranging from room temperature to 80°C.
Major Products
The major products formed from reactions involving 3-(3-Fluoro-4-methylphenyl)phenylzinc bromide are biaryl compounds, which are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and organic materials.
Scientific Research Applications
3-(3-Fluoro-4-methylphenyl)phenylzinc bromide is extensively used in scientific research for:
Chemistry: As a reagent in the synthesis of complex organic molecules, particularly in the formation of carbon-carbon bonds.
Biology: In the development of bioactive compounds and drug discovery.
Medicine: As an intermediate in the synthesis of pharmaceutical compounds.
Industry: In the production of advanced materials and fine chemicals.
Mechanism of Action
The mechanism by which 3-(3-Fluoro-4-methylphenyl)phenylzinc bromide exerts its effects involves the formation of a reactive organozinc species that can undergo transmetalation with palladium or nickel catalysts. This process facilitates the formation of new carbon-carbon bonds, which is crucial in the synthesis of complex organic molecules.
Comparison with Similar Compounds
Similar Compounds
- 3-Fluoro-4-(morpholinomethyl)phenylzinc bromide
- (4-Trifluoromethyl)phenylzinc bromide
Uniqueness
Compared to similar compounds, 3-(3-Fluoro-4-methylphenyl)phenylzinc bromide offers unique reactivity due to the presence of both fluoro and methyl groups on the phenyl ring. This enhances its stability and reactivity in cross-coupling reactions, making it a valuable reagent in organic synthesis.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
